4-(N,N-diethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide

• IUPAC Name: 4-(diethylsulfamoyl)-N-(5-methyl-2-propan-2-ylpyrazol-3-yl)benzamide
• InChI: InChI=1S/C18H26N4O3S/c1-6-21(7-2)26(24,25)16-10-8-15(9-11-16)18(23)19-17-12-14(5)20-22(17)13(3)4/h8-13H,6-7H2,1-5H3,(H,19,23)
• InChI Key: FLVCKWOSDLSUBT-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=CC(=NN2C(C)C)C
• Molecular Formula: C18H26N4O3S
• Molecular Weight: 378.5 g/mol
• CAS No.: 1171810-07-3

Description

4-(N,N-diethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide, also known as DIDS, is a sulfonamide compound that has been widely used in scientific research. It was first synthesized in the 1960s and has since been used in various studies due to its unique properties.

Scientific Research Applications

4-(N,N-diethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide has been used in a variety of scientific research applications due to its ability to inhibit anion transporters, such as Cl^-/HCO3^- exchangers and Cl^- channels. It has been used to study the role of anion transporters in a variety of physiological processes, including acid-base balance, fluid secretion, and neuronal signaling. Additionally, this compound has been used as a tool to investigate the role of anion transporters in diseases such as cystic fibrosis and hypertension.

Mechanism of Action

4-(N,N-diethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide inhibits anion transporters by binding to a specific site on the transporter protein. This binding prevents the transporter from functioning properly, leading to a decrease in anion transport. The exact mechanism of action of this compound is still not fully understood, but it is thought to involve a conformational change in the transporter protein that prevents anions from passing through the channel.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects, depending on the specific anion transporter that it inhibits. For example, this compound has been shown to decrease the secretion of fluid in the pancreas and salivary glands by inhibiting Cl^-/HCO3^- exchangers. It has also been shown to inhibit neuronal signaling by blocking Cl^- channels. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the activity of macrophages and other immune cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(N,N-diethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide in lab experiments is its specificity for anion transporters. This allows researchers to selectively inhibit specific transporters and study their role in various physiological processes. Additionally, this compound is relatively easy to synthesize and has a long shelf life.
One limitation of using this compound is its potential for off-target effects. While this compound is specific for anion transporters, it may also interact with other proteins in the cell and lead to unintended effects. Additionally, the concentration of this compound required to inhibit anion transporters can vary depending on the specific transporter and experimental conditions.

Future Directions

There are many potential future directions for research involving 4-(N,N-diethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide. One area of interest is the development of more specific inhibitors of anion transporters. Additionally, researchers are investigating the role of anion transporters in diseases such as cystic fibrosis and hypertension, and this compound may be a useful tool in these studies. Finally, researchers are exploring the potential therapeutic applications of this compound, such as its use as an anti-inflammatory agent or in the treatment of certain types of cancer.
Conclusion
In conclusion, this compound, or this compound, is a sulfonamide compound that has been widely used in scientific research. Its ability to inhibit anion transporters has made it a useful tool for studying a variety of physiological processes and diseases. While there are limitations to its use, this compound remains an important compound for researchers investigating the role of anion transporters in health and disease.

Synthesis Methods

The synthesis of 4-(N,N-diethylsulfamoyl)-N-(1-isopropyl-3-methyl-1H-pyrazol-5-yl)benzamide involves the reaction of 4-aminobenzoic acid with diethyl sulfate, followed by the reaction of the resulting product with 1-isopropyl-3-methyl-5-pyrazolone. The final product is obtained by reacting the intermediate product with ammonium hydroxide. The yield of this compound is typically around 60-70%, and the purity of the compound can be increased by recrystallization.